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Compound of Interest

Compound Name: Phenol, 5-bromo-2-mercapto-

Cat. No.: B15093998 Get Quote

An in-depth technical guide on the safety and handling of 5-bromo-2-mercaptophenol for

researchers, scientists, and drug development professionals.

Disclaimer: A specific Safety Data Sheet (SDS) for 5-bromo-2-mercaptophenol could not be

located during the search. The following guide is constructed based on data from structurally

similar compounds, such as brominated phenols and thiophenols. This information is for

guidance purposes only and should not be considered a substitute for a compound-specific

SDS. It is imperative to obtain and review the SDS from the manufacturer or supplier before

any handling, storage, or use of 5-bromo-2-mercaptophenol.

Hazard Identification and Classification
Based on the hazard profiles of analogous compounds, 5-bromo-2-mercaptophenol is

anticipated to pose the following hazards:

Acute Toxicity: Potentially harmful if swallowed, in contact with skin, or inhaled.

Skin Corrosion/Irritation: Likely to cause skin irritation.

Serious Eye Damage/Eye Irritation: Likely to cause serious eye irritation.

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.

Anticipated GHS Classification:
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Hazard Class Category

Acute Toxicity, Oral Category 4

Acute Toxicity, Dermal Category 4

Acute Toxicity, Inhalation Category 4

Skin Corrosion/Irritation Category 2

Serious Eye Damage/Eye Irritation Category 2A

Specific Target Organ Toxicity - Single Exposure Category 3 (Respiratory system)

Physical and Chemical Properties
No specific experimental data for 5-bromo-2-mercaptophenol was found. The following table

presents a template of essential physical and chemical properties that should be populated

with data from a specific SDS.

Property Value

Molecular Formula C₆H₅BrOS

Molecular Weight 205.08 g/mol

Appearance Data Not Available

Odor Data Not Available

Melting Point/Range Data Not Available

Boiling Point/Range Data Not Available

Flash Point Data Not Available

Solubility Data Not Available

Vapor Density Data Not Available

Specific Gravity Data Not Available

First-Aid Measures
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In the event of exposure, immediate action is crucial. The following are general first-aid

recommendations:

Inhalation: Remove the individual to fresh air and keep them at rest in a position comfortable

for breathing. If breathing is difficult, administer oxygen. Seek medical attention if symptoms

persist.

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with

plenty of soap and water. If skin irritation occurs, seek medical advice.[1][2]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.[1][3]

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Call a POISON CENTER or

doctor/physician if you feel unwell.[1][2]

Handling, Storage, and Personal Protection
Safe Handling

Handle only in a well-ventilated area, preferably within a chemical fume hood.

Avoid breathing dust, fumes, vapors, or spray.[2]

Do not get in eyes, on skin, or on clothing.

Wash hands and any exposed skin thoroughly after handling.[1][2]

Do not eat, drink, or smoke when using this product.[2]

Storage
Store in a cool, dry, and well-ventilated place.

Keep the container tightly closed.[2]

Store locked up.[2]
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Keep away from incompatible materials, such as strong oxidizing agents.[1]

Personal Protective Equipment (PPE)
Engineering Controls: A fume hood is recommended. Ensure eyewash stations and safety

showers are readily accessible.

Eye/Face Protection: Wear chemical safety goggles or a face shield.

Skin and Body Protection: Wear a lab coat and appropriate chemically resistant gloves (e.g.,

nitrile rubber).

Respiratory Protection: If engineering controls are insufficient, use a NIOSH-approved

respirator with a suitable cartridge for organic vapors and particulates.

Fire-Fighting and Accidental Release Measures
Fire-Fighting

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Hazardous Combustion Products: May produce toxic fumes of carbon monoxide, carbon

dioxide, sulfur oxides, and hydrogen bromide.

Protective Measures: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

Accidental Release
Personal Precautions: Evacuate the area. Wear appropriate PPE. Avoid dust formation.

Environmental Precautions: Prevent the material from entering drains or waterways.

Containment and Cleanup: Sweep up the material, place it in a suitable container for

disposal, and ventilate the area.

Stability and Reactivity
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Reactivity: No specific data is available.

Chemical Stability: Expected to be stable under normal storage conditions.

Conditions to Avoid: Exposure to air, heat, and incompatible materials.[1]

Incompatible Materials: Strong oxidizing agents.[1]

Hazardous Decomposition Products: Under fire conditions, may decompose to produce

carbon monoxide, carbon dioxide, sulfur oxides, and hydrogen bromide.[1]

Experimental Protocols
Providing detailed, safe, and effective experimental protocols requires specific physical,

chemical, and toxicological data that is only available in a compound-specific SDS. General

toxicological testing protocols are outlined by organizations such as the OECD (Organisation

for Economic Co-operation and Development). For instance, skin irritation studies generally

follow OECD Guideline 404, and acute oral toxicity is often assessed using OECD Guideline

423. However, the application of these general guidelines without specific data for 5-bromo-2-

mercaptophenol would be inappropriate and unsafe.

Visualizations
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Safety and Handling Workflow for 5-bromo-2-mercaptophenol

Planning & Preparation

Handling & Experimentation

Emergency Procedures

Obtain and Review SDS

Conduct Risk Assessment

Select Appropriate PPE

Prepare Work Area (Fume Hood)

Proceed to Experiment

Handle with PPE

Segregate and Dispose of Waste Spill Response

If Spill Occurs

Exposure Response (First Aid)

If Exposure Occurs

Report Incident

Click to download full resolution via product page

Caption: Workflow for the safe handling of 5-bromo-2-mercaptophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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